An umpolung approach toward N-aryl nitrone construction: a phosphine-mediated addition of 1,2-dicarbonyls to nitroso electrophiles†
Chemical Communications Pub Date: 2014-07-24 DOI: 10.1039/C4CC05044D
Abstract
An umpolung approach toward nitrone construction utilizing a phosphine-mediated addition of 1,2-dicarbonyls to nitroso compounds is reported. The reaction exhibits a high degree of chemoselectivity and provides direct access to isoxazolidines, imines, and trisubstituted alkenes.
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Journal Nameļ¼Chemical Communications
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